Cas no 2137601-01-3 (4-Isothiazolecarbothioamide)

4-Isothiazolecarbothioamide is a heterocyclic compound featuring an isothiazole core functionalized with a carbothioamide group. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The compound's sulfur-containing moieties enhance its potential as a versatile intermediate for constructing biologically active molecules, particularly in antimicrobial and antifungal agents. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in medicinal chemistry. Additionally, the presence of both nitrogen and sulfur atoms allows for diverse coordination chemistry, facilitating its use in metal complexation studies. This compound is typically handled under controlled conditions due to its reactivity.

4-Isothiazolecarbothioamide structure

Product Name:4-Isothiazolecarbothioamide

CAS No:2137601-01-3

MF:C₄H₄N₂S₂

MW:144.217957496643

CID:5267466

Update Time:2025-10-29

4-Isothiazolecarbothioamide Chemical and Physical Properties

Names and Identifiers

- 1,2-thiazole-4-carbothioamide
- 4-Isothiazolecarbothioamide
- Inchi： 1S/C4H4N2S2/c5-4(7)3-1-6-8-2-3/h1-2H,(H2,5,7)
- InChI Key： YMWBQENTGDSQLA-UHFFFAOYSA-N
- SMILES： S1C=C(C(N)=S)C=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 104
XLogP3: 0.5
Topological Polar Surface Area: 99.2

4-Isothiazolecarbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-363149-0.05g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	0.05g	$707.0	2025-03-18
Enamine	EN300-363149-0.1g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	0.1g	$741.0	2025-03-18
Enamine	EN300-363149-0.25g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	0.25g	$774.0	2025-03-18
Enamine	EN300-363149-0.5g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	0.5g	$809.0	2025-03-18
Enamine	EN300-363149-1.0g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	1.0g	$842.0	2025-03-18
Enamine	EN300-363149-2.5g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	2.5g	$1650.0	2025-03-18
Enamine	EN300-363149-5.0g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	5.0g	$2443.0	2025-03-18
Enamine	EN300-363149-10.0g	1,2-thiazole-4-carbothioamide	2137601-01-3	95.0%	10.0g	$3622.0	2025-03-18